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Compound of Interest

Compound Name: Carboplatin-d4

Cat. No.: B15143148

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Carboplatin-d4, a
deuterated analog of the widely used anticancer agent Carboplatin. This document details
available suppliers, their quality specifications, and typical analytical methodologies for quality
control, serving as a vital resource for researchers, scientists, and professionals in drug
development. Carboplatin-d4 is primarily utilized as an internal standard for the quantification
of Carboplatin in various biological matrices by mass spectrometry.

Prominent Suppliers of Carboplatin-d4

A number of reputable chemical suppliers offer Carboplatin-d4 for research and development
purposes. The following table summarizes some of the key suppliers and their contact
information.
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Supplier Website

LGC Standards Igcstandards.com
Simson Pharma Limited simsonpharma.com[1]
Cayman Chemical caymanchem.com[2]
Clearsynth clearsynth.com([3]
MedchemExpress medchemexpress.com[4]
Santa Cruz Biotechnology scbt.com[5][6]

Axios Research axiosresearch.com[7]
Pharmaffiliates pharmaffiliates.com([8]

Quality Specifications

The quality of Carboplatin-d4 is critical for its application as an internal standard. Suppliers
typically provide a Certificate of Analysis (CoA) detailing the purity and identity of the
compound. Key quality specifications from various suppliers are summarized below.

. ) Molecular
. Purity Isotopic Molecular .
Supplier . . Weight ( g/mol
Specification Enrichment Formula )
LGC Standards >95% (HPLC)[9] Not Specified Not Specified Not Specified
Cayman N >99% deuterated = C6H8D4AN204Pt[
) Not Specified 375.3[10]
Chemical forms (d1-d4)[10] 10]
Santa Cruz - C6H8D4N204P1[
) 98%][5][6] Not Specified 375.27[5]
Biotechnology 5]
3 B B C6H8D4N204PH]
Pharmaffiliates Not Specified Not Specified 6] 375.27[8]

Experimental Protocols for Quality Control
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Ensuring the quality of Carboplatin-d4 involves a series of analytical tests. While specific
protocols are proprietary to each supplier, the general methodologies are outlined below.

1. Identity Confirmation:

e Nuclear Magnetic Resonance (NMR) Spectroscopy: *H-NMR and *3C-NMR are used to
confirm the chemical structure of Carboplatin-d4. The absence of signals at specific
chemical shifts corresponding to the deuterated positions confirms successful labeling.

e Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the
accurate mass of the molecule, confirming its elemental composition. The isotopic
distribution pattern will also confirm the presence and extent of deuterium labeling.

2. Purity Assessment:

e High-Performance Liquid Chromatography (HPLC): HPLC with UV or MS detection is the
primary method for determining the chemical purity of Carboplatin-d4. A typical method
would involve a C18 column with a gradient elution of water and acetonitrile containing a
small amount of a modifying agent like formic acid.

o Elemental Analysis: Combustion analysis can be used to determine the percentage of
carbon, hydrogen, and nitrogen, which should align with the theoretical values for the
molecular formula.

3. Isotopic Enrichment Determination:

e Mass Spectrometry (MS): The isotopic enrichment is determined by analyzing the mass
spectrum of the compound. The relative intensities of the peaks corresponding to the
unlabeled (d0) and deuterated (d1-d4) species are used to calculate the percentage of the
d4-labeled compound.

Experimental Workflow for Quality Control

The following diagram illustrates a typical workflow for the quality control of a batch of
Carboplatin-d4.
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Caption: Quality control workflow for Carboplatin-d4.

Signaling Pathway (lllustrative)

While Carboplatin-d4 itself is not pharmacologically active in the same way as its non-
deuterated counterpart, it is essential to understand the mechanism of action of Carboplatin to
appreciate its use in research. Carboplatin exerts its cytotoxic effects by forming DNA adducts,
leading to the inhibition of DNA replication and transcription, ultimately inducing apoptosis.
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Caption: Simplified signaling pathway of Carboplatin's action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [A Technical Guide to Carboplatin-d4: Suppliers and
Quality Specifications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15143148#carboplatin-d4-supplier-and-quality-
specifications]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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